3-N-cyclohex-3-en-1-ylbenzene-1,3-disulfonamide

• IUPAC Name: 3-N-cyclohex-3-en-1-ylbenzene-1,3-disulfonamide
• InChI: InChI=1S/C12H16N2O4S2/c13-19(15,16)11-7-4-8-12(9-11)20(17,18)14-10-5-2-1-3-6-10/h1-2,4,7-10,14H,3,5-6H2,(H2,13,15,16)
• InChI Key: QYCKBCHCAZALMU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)NS(=O)(=O)C2=CC=CC(=C2)S(=O)(=O)N
• Molecular Formula: C12H16N2O4S2
• Molecular Weight: 316.4 g/mol

Description

3-N-cyclohex-3-en-1-ylbenzene-1,3-disulfonamide, also known as CBDPS, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. CBDPS is a sulfonamide-based compound that has been synthesized and studied for its therapeutic properties.

Mechanism of Action

The mechanism of action of 3-N-cyclohex-3-en-1-ylbenzene-1,3-disulfonamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. This compound has also been found to disrupt the cell membrane of microorganisms, leading to their death.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins involved in cancer cell growth, leading to cell death. This compound has also been found to disrupt the cell membrane of microorganisms, leading to their death. Additionally, this compound has been found to exhibit anti-inflammatory properties, which may be useful in treating inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-N-cyclohex-3-en-1-ylbenzene-1,3-disulfonamide in lab experiments is its potential therapeutic applications in various fields. It has been found to exhibit anticancer and antimicrobial properties, as well as anti-inflammatory properties. However, one limitation of using this compound in lab experiments is its complex synthesis method, which may limit its availability and use in certain research settings.

Future Directions

There are several future directions for the study of 3-N-cyclohex-3-en-1-ylbenzene-1,3-disulfonamide. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of cancer and inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential side effects and toxicity. Finally, future research could focus on developing more efficient and cost-effective synthesis methods for this compound, which would increase its availability and use in research settings.
Conclusion
In conclusion, this compound is a sulfonamide-based compound that has potential applications in various fields. It has been studied for its anticancer, antimicrobial, and anti-inflammatory properties. While its complex synthesis method may limit its availability and use in certain research settings, further research is needed to fully understand its potential therapeutic applications and to identify any potential side effects and toxicity.

Synthesis Methods

3-N-cyclohex-3-en-1-ylbenzene-1,3-disulfonamide can be synthesized through a multistep reaction process. The first step involves the reaction of cyclohexene with sulfuric acid to form the corresponding sulfonic acid. This sulfonic acid is then reacted with sodium nitrite and hydrochloric acid to form the diazonium salt, which is then coupled with 1,3-benzenedisulfonic acid to form this compound.

Scientific Research Applications

3-N-cyclohex-3-en-1-ylbenzene-1,3-disulfonamide has been studied for its potential therapeutic applications in various fields. It has been found to exhibit anticancer properties by inhibiting the growth of cancer cells. This compound has also been studied for its antimicrobial activity against various microorganisms, including bacteria and fungi. Additionally, this compound has shown potential as an anti-inflammatory agent and has been studied for its potential use in treating inflammatory diseases.